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Compound of Interest

Compound Name: Tinophyllol

Cat. No.: B12402173 Get Quote

Disclaimer: Information regarding the experimental physical and chemical properties, biological

activities, and specific analytical protocols for Tinophyllol is limited in currently available

scientific literature. This guide provides a summary of computed data and presents generalized

experimental and theoretical frameworks relevant to the study of a novel phytochemical.

Introduction
Tinophyllol is a naturally occurring phytochemical.[1] This technical guide serves as a

comprehensive resource for researchers, scientists, and drug development professionals,

detailing its known chemical properties and providing a theoretical framework for its

experimental investigation. Given the nascent stage of research into this compound, this

document combines available computed data with established methodologies for the analysis

of natural products.

Physical and Chemical Properties of Tinophyllol
The following table summarizes the computed physicochemical properties of Tinophyllol. It is
important to note that these are predicted values and await experimental verification.
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Property Value Source

Molecular Formula C21H26O6 [1]

Molecular Weight 374.4 g/mol [1]

IUPAC Name

methyl

(2S,4aS,6aR,9R,10aS,10bS)-2

-(furan-3-yl)-9-hydroxy-6a,10b-

dimethyl-4-oxo-

1,2,4a,5,6,9,10,10a-

octahydrobenzo[f]isochromene

-7-carboxylate

[1]

Exact Mass 374.173 [1]

Monoisotopic Mass 374.173 [1]

Topological Polar Surface Area 86.0 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
6 [1]

Rotatable Bond Count 3 [1]

Xlogp 2.7 [1]
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Note: Experimental data for properties such as melting point and boiling point have not been

found in the reviewed literature.

Experimental Protocols
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While specific experimental protocols for Tinophyllol are not available, this section outlines a

general methodology for the extraction, isolation, and characterization of a similar

phytochemical from a plant source.

General Extraction and Isolation Protocol
Plant Material Collection and Preparation: Collect the plant material known to contain

Tinophyllol. The material should be dried in the shade to preserve the chemical constituents

and then ground into a coarse powder.

Extraction: The powdered plant material is subjected to solvent extraction. A common

method is Soxhlet extraction, which allows for continuous extraction with a fresh solvent, or

maceration, which involves soaking the material in a solvent for a period of time.[2] The

choice of solvent is crucial and depends on the polarity of the target compound. Given the

structure of Tinophyllol, solvents of intermediate polarity such as ethyl acetate or

dichloromethane would be a logical starting point.

Fractionation: The crude extract is then fractionated to separate compounds based on their

polarity. This is typically achieved using liquid-liquid extraction with immiscible solvents of

varying polarities (e.g., hexane, ethyl acetate, and water).

Chromatographic Purification: The fraction containing the highest concentration of the target

compound is subjected to further purification using chromatographic techniques.[3]

Column Chromatography: The extract is passed through a column packed with a

stationary phase (e.g., silica gel). A solvent or a mixture of solvents (mobile phase) is used

to elute the compounds. Fractions are collected and analyzed for the presence of the

desired compound.[3]

Thin Layer Chromatography (TLC): TLC is used to monitor the separation and to identify

the fractions containing the pure compound.[3]

High-Performance Liquid Chromatography (HPLC): For final purification, preparative

HPLC is often employed to obtain a highly pure sample of the compound.[3]

Structure Elucidation
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The purified compound is then subjected to spectroscopic analysis to confirm its structure.[3]

Mass Spectrometry (MS): To determine the molecular weight and molecular formula.[4][5]

Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.[6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to

determine the carbon-hydrogen framework of the molecule.[8]

The following diagram illustrates a general workflow for the isolation and identification of a

phytochemical like Tinophyllol.

Plant Material Extraction
(e.g., Soxhlet, Maceration) Crude Extract Fractionation

(Liquid-Liquid Extraction) Fractions Column Chromatography Purified Fractions Preparative HPLC Pure Compound
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IR Spectroscopy

NMR Spectroscopy
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A general experimental workflow for phytochemical isolation and identification.

Signaling Pathways
Currently, there is no information available in the scientific literature regarding the specific

signaling pathways modulated by Tinophyllol. Research into the biological activity of this

compound is required to elucidate its mechanism of action.

For illustrative purposes, the following diagram depicts a hypothetical signaling pathway that is

often investigated for natural products with potential anti-inflammatory properties. This is a

generalized representation and does not imply any known activity of Tinophyllol.
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A hypothetical anti-inflammatory signaling pathway.
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Conclusion
Tinophyllol is a phytochemical whose properties are primarily known from computational

predictions. This guide has summarized these predicted physicochemical characteristics. The

lack of experimental data highlights a significant gap in the scientific knowledge of this

compound. Future research should focus on the isolation of Tinophyllol from its natural

source, followed by rigorous experimental determination of its physical and chemical

properties. Furthermore, comprehensive biological screening is necessary to uncover its

potential therapeutic effects and to understand its mechanism of action through the elucidation

of the signaling pathways it may modulate. Such studies will be crucial in assessing the

potential of Tinophyllol for applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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